![molecular formula C14H8ClN3O3S B2849511 N-(1,3-benzothiazol-2-yl)-5-chloro-2-nitrobenzamide CAS No. 313469-36-2](/img/structure/B2849511.png)
N-(1,3-benzothiazol-2-yl)-5-chloro-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzothiazol-2-yl)-5-chloro-2-nitrobenzamide is a useful research compound. Its molecular formula is C14H8ClN3O3S and its molecular weight is 333.75. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
N-(1,3-Benzothiazol-2-yl)-5-Chloro-2-Nitrobenzamide and its derivatives show promise in anticancer research. For example, 2-aryl-5(6)-nitro-1H-benzimidazole derivatives, which are structurally related, have shown significant cytotoxicity against various human neoplastic cell lines, including lung cancer (A549 cell line). These compounds have been found to induce apoptosis and cell cycle arrest in cancer cells, suggesting potential as anticancer agents (Romero-Castro et al., 2011).
Antibacterial Activity
Benzothiazole derivatives, closely related to this compound, have shown potent antibacterial activity. Studies have demonstrated their effectiveness against Streptococcus pyogenes and Pseudomonas aeruginosa, indicating their potential in treating bacterial infections (Gupta, 2018) (Gupta, 2018).
Anticonvulsant Properties
Similar benzamide derivatives have been explored for their anticonvulsant effects. Certain 4-thiazolidinone derivatives acting on benzodiazepine receptors displayed notable anticonvulsant activity in tests, suggesting potential applications in treating seizure disorders (Faizi et al., 2017).
Antiparasitic Activity
Research has also explored the use of benzothiazole derivatives in combating parasitic infections. Some of these compounds, including 6-amino-benzothiazoles, have shown in vitro antiparasitic properties against Leishmania infantum and Trichomonas vaginalis, indicating their potential in treating these infections (Delmas et al., 2002).
Optical and Thermal Properties
Studies on the synthesis, crystal growth, and characterization of N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide, a related compound, have revealed insights into its optical and thermal properties. This research could pave the way for applications in materials science, particularly in the development of new materials with specific optical properties (Prabukanthan et al., 2020).
Quality Control in Pharmaceutical Development
There is also significant research into developing quality control methods for these compounds, ensuring their purity and consistency for potential therapeutic use (Sych et al., 2018).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit potent activity againstMycobacterium tuberculosis . They have also been associated with anti-inflammatory properties, potentially targeting cyclooxygenase (COX) enzymes .
Mode of Action
tuberculosis . In the context of anti-inflammatory properties, benzothiazole derivatives may suppress the COX enzymes, which are crucial for the conversion of arachidonic acid into prostaglandins .
Biochemical Pathways
Given the potential targets, it can be inferred that the compound may affect thearachidonic acid pathway involved in inflammation .
Pharmacokinetics
A study on similar benzothiazole derivatives suggested a favorable pharmacokinetic profile .
Result of Action
tuberculosis, suggesting a potential therapeutic effect in tuberculosis treatment . In the context of anti-inflammatory properties, these compounds may help reduce inflammation by suppressing the production of prostaglandins .
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-5-chloro-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClN3O3S/c15-8-5-6-11(18(20)21)9(7-8)13(19)17-14-16-10-3-1-2-4-12(10)22-14/h1-7H,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZZRBKYWMNABNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.